Cas no 2227272-72-0 (1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene)

• Product Name: 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene
• CAS No: 2227272-72-0
• MF: C₁₁H₁₀Br₂
• MW: 302.005101680756
• MDL: MFCD31561259
• CID: 4711444
• Update Time: 2025-06-14

1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene
• 1-Bromo-3-(bromoethynyl)-5-isopropylbenzene
• 1-bromo-3-(2-bromoethynyl)-5-propan-2-ylbenzene

• MDL： MFCD31561259
• Inchi： 1S/C11H10Br2/c1-8(2)10-5-9(3-4-12)6-11(13)7-10/h5-8H,1-2H3
• InChI Key： HCSQAQHKGRLJAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#CBr)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 301.91288 g/mol
• Monoisotopic Mass: 299.91493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0
• Molecular Weight: 302.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene

Comprehensive Overview of 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene (CAS No. 2227272-72-0)

1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene (CAS No. 2227272-72-0) is a highly specialized aromatic compound featuring a unique molecular structure that combines bromine substituents with an isopropyl group. This compound has garnered significant attention in organic synthesis and material science due to its versatile reactivity and potential applications in pharmaceutical intermediates, agrochemicals, and advanced polymers. Its dual bromine functionality makes it a valuable building block for cross-coupling reactions, such as Sonogashira coupling and Suzuki-Miyaura reactions, which are pivotal in modern drug discovery and nanotechnology.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene has surged, driven by their role in developing high-performance materials and bioactive molecules. Researchers are particularly interested in its potential for creating light-emitting diodes (LEDs) and organic semiconductors, aligning with the global shift toward sustainable electronics. The compound’s isopropyl group further enhances its solubility in organic solvents, facilitating its use in solution-phase synthesis—a key advantage for industrial-scale production.

From an environmental perspective, the synthesis and application of 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene are being optimized to align with green chemistry principles. Innovations such as catalyst recycling and solvent-free reactions are being explored to minimize waste and energy consumption. This aligns with the growing consumer and regulatory focus on eco-friendly chemical processes, a topic frequently searched in academic databases and industry forums.

The compound’s structural uniqueness also makes it a subject of computational studies, where density functional theory (DFT) calculations predict its electronic properties and reactivity. Such insights are critical for designing next-generation catalysts and functional materials. Additionally, its potential as a ligand precursor in transition-metal catalysis is under investigation, addressing the rising demand for cost-effective catalytic systems in fine chemical manufacturing.

For laboratories and industries sourcing 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene, quality control is paramount. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and consistency. This emphasis on quality resonates with the pharmaceutical industry’s stringent standards, a recurring theme in SEO queries related to chemical suppliers and research reagents.

In summary, 1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene (CAS No. 2227272-72-0) represents a cutting-edge compound at the intersection of synthetic chemistry and applied materials science. Its multifaceted applications, coupled with ongoing research into sustainable synthesis, position it as a compound of enduring relevance in both academic and industrial settings.